2-methyl-N'-(2-methylpent-4-enoyl)pent-4-enehydrazide

• CAS No.: 7403-79-4
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 2-methyl-N'-(2-methylpent-4-enoyl)pent-4-enehydrazide
• InChI: InChI=1S/C12H20N2O2/c1-5-7-9(3)11(15)13-14-12(16)10(4)8-6-2/h5-6,9-10H,1-2,7-8H2,3-4H3,(H,13,15)(H,14,16)
• InChI Key: WTGMHMUESMMPEM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=C)C(=O)NNC(=O)C(C)CC=C

Description

2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide is a chemical compound with a complex structure that includes multiple functional groups. It is known for its potential applications in various fields such as chemistry, biology, and industry. The compound’s unique structure allows it to participate in a variety of chemical reactions, making it a valuable subject of study in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide typically involves multiple steps. One common method includes the reaction of 2-methylpent-4-enal with hydrazine derivatives under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The temperature and solvent used can vary, but dichloromethane is often employed as the solvent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Quality control measures are essential to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-methylpent-4-enal: A precursor in the synthesis of 2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide.

2-methylpent-4-en-1-ol: Another related compound with similar structural features.

Uniqueness

2-methyl-N’-(2-methylpent-4-enoyl)pent-4-enehydrazide is unique due to its combination of functional groups, which allows it to participate in a wide range of chemical reactions. This versatility makes it a valuable compound for research and industrial applications.